2-(Bromomethyl)-1H-imidazole

• IUPAC Name: 2-(bromomethyl)-1H-imidazole
• InChI: InChI=1S/C4H5BrN2/c5-3-4-6-1-2-7-4/h1-2H,3H2,(H,6,7)
• InChI Key: JMIPWQWATHJTMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N1)CBr
• Molecular Formula: C4H5BrN2
• DSSTOX Substance ID: DTXSID20619557
• Molecular Weight: 161.00 g/mol
• CAS RN: 735273-40-2

Description

Bromomethyl compounds are generally used as intermediates in organic synthesis due to their reactivity. They often participate in various reactions, including substitutions and additions.

Synthesis Analysis

The synthesis of bromomethyl compounds often involves the reaction of a precursor molecule with a brominating agent. The specific synthesis pathway would depend on the structure of the precursor molecule and the reaction conditions.

Molecular Structure Analysis

The molecular structure of bromomethyl compounds can be determined using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Chemical Reactions Analysis

Bromomethyl compounds are reactive and can participate in a variety of chemical reactions. For example, they can undergo nucleophilic substitution reactions with various nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of bromomethyl compounds can be determined using various analytical techniques, such as melting point analysis, molecular weight determination, and thermal analysis.

Scientific Research Applications

Synthesis of Block Copolymers

• Scientific Field : Polymer Chemistry
• Application Summary : Bromomethyl compounds are used as initiators in the synthesis of block copolymers via reversible addition-fragmentation chain transfer (RAFT) polymerization.
• Methods of Application : The bromomethyl compound is reacted with styrene to obtain block copolymers. The primary parameters that affect the reaction, such as concentration and time, are evaluated.
• Results : The block copolymers were successfully synthesized, and the products were characterized by FT-IR, 1H-NMR, GPC, and TGA.

Organic Synthesis

• Scientific Field : Organic Chemistry
• Application Summary : Due to the presence of a bromine atom, bromomethyl compounds could be of interest in research related to organic synthesis.
• Methods of Application : Specific methods of application or experimental procedures were not provided.
• Results : Specific results or outcomes were not provided.

Electrochemical Bromofunctionalization of Alkenes

• Scientific Field : Organic Chemistry
• Application Summary : The electrochemical generation of bromine from hydrobromic acid in a flow electrochemical reactor is investigated. Various alkenes could be converted to their corresponding dibromides, bromohydrines, bromohydrin ethers, and cyclized products.
• Methods of Application : The optimal concentration of hydrobromic acid was identified at 180 mM which resulted in a yield of 85% of the bromohydrin and 9% of the dibromide.
• Results : Increasing the flow rate to 0.4 mL min−1 or 0.6 mL min−1 resulted in decreased yields of 75% and 70%, respectively.

Synthesis of Boronic Acids

• Scientific Field : Organic Chemistry
• Application Summary : Bromomethyl compounds can be used to synthesize boronic acids, which are useful building blocks in organic synthesis.
• Methods of Application : Specific methods of application or experimental procedures were not provided.
• Results : Specific results or outcomes were not provided.

Hypercrosslinked Porous Polymer Materials

• Scientific Field : Material Chemistry
• Application Summary : Hypercrosslinked polymers (HCPs) are a series of permanent microporous polymer materials. They have experienced rapid growth due to their remarkable advantages such as diverse synthetic methods, easy functionalization, high surface area, low cost reagents and mild operating conditions.
• Methods of Application : Judicious selection of monomers, appropriate length crosslinkers and optimized reaction conditions yielded a well-developed polymer framework with an adjusted porous topology.
• Results : Post fabrication of the as developed network facilitates the incorporation of various chemical functionalities that may lead to interesting properties and enhance the selection toward a specific application.

Synthesis of Vicinal Haloethers

• Scientific Field : Organic Chemistry
• Application Summary : A concise protocol for the synthesis of two novel vicinal haloethers bearing a malonontrile group, 2-bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-iodo-2-(methoxy(phenyl)methyl)malononitrile.
• Methods of Application : The structures of the synthesized compounds were confirmed by 1H, 13C-NMR spectroscopy.
• Results : The final products indicate that methanol not only acts as solvent but also participates in and dominates the reaction result.

Safety And Hazards

Bromomethyl compounds can be hazardous. They may cause skin burns and eye damage, and may be toxic if inhaled. Therefore, appropriate safety measures should be taken when handling these compounds.

Future Directions

The future research directions in the field of bromomethyl compounds could involve the development of new synthetic methods, the study of their reactivity and mechanism of action, and the exploration of their potential applications in various fields.

Citations

4-Heteroaryl Substituted Amino-3, 5-Dicyanopyridines as New Adenosine Receptor Ligands: Novel Insights on Structure-Activity Relationships and …

D Catarzi, F Varano, E Vigiani, S Calenda, F Melani… - Pharmaceuticals, 2022 - mdpi.com

… Reaction of 32–34 [6,27] with equimolar amount of 2-bromomethyl-1H-imidazole hydrobromide [5] gave the hydrobromide salt of the target compounds 1–3. While compound 2 was …

Number of citations: 5 www.mdpi.com

Preclinical Evaluation of the First Adenosine A1 Receptor Partial Agonist Radioligand for Positron Emission Tomography Imaging

M Guo, ZG Gao, R Tyler, T Stodden, Y Li… - Journal of medicinal …, 2018 - ACS Publications

Central adenosine A 1 receptor (A 1 R) is implicated in pain, sleep, substance use disorders, and neurodegenerative diseases, and is an important target for pharmaceutical …

Number of citations: 24 pubs.acs.org

Continuous-Flow Supercritical CO2 Platform for In-Situ Synthesis and Purification of Small Molecules for Drug Discovery

S Alcalde, R Porcar, ML De La Puente… - … Process Research & …, 2023 - ACS Publications

The use of supercritical CO 2 (scCO 2 ) as an enabling technology paves the way for an efficient in-line integration of the synthesis and purification of organic molecules. The scCO 2 …

Number of citations: 2 pubs.acs.org

Crystal Structure and Subsequent Ligand Design of a Nonriboside Partial Agonist Bound to the Adenosine A2A Receptor

T Amelia, JPD van Veldhoven, M Falsini… - Journal of Medicinal …, 2021 - ACS Publications

In this study, we determined the crystal structure of an engineered human adenosine A 2A receptor bound to a partial agonist and compared it to structures cocrystallized with either a …

Number of citations: 26 pubs.acs.org